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Compound of Interest

Compound Name: 5-Nitro-m-xylene-alpha,alpha’-diol

Cat. No.: B1330767

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Nitro-m-xylene-alpha,alpha’-diol is an organic compound with the molecular formula
C8HINO4. This technical guide provides a comprehensive overview of its chemical and
physical properties. While its primary documented application lies in the field of chemical
sensing, this paper aims to consolidate the available data to support further research and
exploration of its potential applications. Due to a lack of publicly available data, this guide does
not cover biological activities or signaling pathways.

Core Compound Information

5-Nitro-m-xylene-alpha,alpha’-diol, also known by its synonym [3-(hydroxymethyl)-5-
nitrophenyllmethanol, is a nitroaromatic compound. Its core structure consists of a m-xylene
backbone substituted with a nitro group and two hydroxymethyl functional groups.

Molecular and Physicochemical Properties

The fundamental properties of 5-Nitro-m-xylene-alpha,alpha’-diol are summarized in the
table below. These data are essential for its handling, characterization, and application in a
research setting.
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Property Value Source(s)
Molecular Formula C8HONO4 [1112]
Molecular Weight 183.16 g/mol [1][3]

CAS Number 71176-55-1 [1][3]
Physical Form Solid [3114]
Melting Point 94-96 °C [31141(5]
Boiling Point (Predicted) 421.9+35.0°C [4]

Density (Predicted) 1.420 g/cm3 [4]

Room Temperature (Sealed in
Storage Temperature » [2][4]
dry conditions)

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 5-Nitro-m-xylene-
alpha,alpha’-diol are not readily available in the public domain, a plausible synthetic route can
be inferred from standard organic chemistry principles. A potential workflow for its synthesis is
outlined below.
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Plausible Synthesis Workflow
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e.g., LIAIH4

5-Nitro-m-xylene-alpha,alpha'-diol
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A plausible synthetic pathway for 5-Nitro-m-xylene-alpha,alpha’-diol.
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Disclaimer: This proposed synthesis is illustrative and has not been verified through
experimental data. Researchers should consult relevant literature and safety data before

attempting any synthesis.

Known Applications

The primary documented application of 5-Nitro-m-xylene-alpha,alpha’-diol is in the
development of chemical sensors.[1][3][5] Specifically, it has been used to fabricate sensors for
the detection of the explosive 2,4,6-trinitrotoluene (TNT) through planar integrated optical
waveguide attenuated total reflection spectrometry.[1][3][5]

Chemical Sensor Application

Immobilized on Leads to

Molecular Interaction

5-Nitro-m-xylene-alpha,alpha'-diol Optical Waveguide Sensor Signal Change
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Logical workflow of the application in chemical sensing.

Biological Activity and Signaling Pathways

Currently, there is a notable absence of published research detailing the biological activity,
therapeutic potential, or associated signaling pathways of 5-Nitro-m-xylene-alpha,alpha’-diol.
While some nitroaromatic compounds are known to have biological effects, no specific data for
this compound is available. This represents a significant knowledge gap and an area for
potential future research.

Conclusion

5-Nitro-m-xylene-alpha,alpha’-diol is a well-characterized compound in terms of its
physicochemical properties. Its application in chemical sensor technology has been
documented. However, its potential in the life sciences, particularly in drug development,
remains unexplored. This guide serves as a foundational resource for researchers interested in
investigating this compound further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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